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Compound of Interest

Compound Name: Diethyl oxalate-13C2

Cat. No.: B033084

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
applications of Diethyl oxalate-13Cz, a stable isotope-labeled compound crucial for a variety of
research applications. This document details its physicochemical characteristics, provides a
representative synthesis protocol, and explores its utility in elucidating metabolic pathways and
reaction mechanisms.

Core Chemical and Physical Properties

Diethyl oxalate-13C: is the isotopically labeled form of diethyl oxalate, where the two carbonyl
carbons are replaced with the carbon-13 isotope. This labeling provides a distinct mass shift,
making it an invaluable tracer in metabolic research and mechanistic studies.[1] The isotopic
purity of commercially available Diethyl oxalate-13C: is typically 99 atom % 3C.[1]

Quantitative data for Diethyl oxalate-13C2 and its unlabeled counterpart are summarized in the
table below for easy comparison.
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Property

Diethyl Oxalate-*C:2

Diethyl Oxalate
(Unlabeled)

Molecular Formula

Ca13C2H1004[2][3]

CeH100a4

Molecular Weight 148.13 g/mol [1][2][4] 146.14 g/mol [5]
CAS Number 150992-84-0[1][2][4] 95-92-1[4]
Appearance Colorless liquid Colorless oily liquid[6]
Boiling Point 185 °C (lit.) 185.4 °C[6]
Density 1.091 g/mL at 25 °C 1.0785 g/cm3[6]
Melting Point Not specified (expected to be 40.6 °C[6]

similar to unlabeled)
Flash Point 75 °C (closed cup) 75 °C (open cup)

Isotopic Purity

99 atom % 13CJ[1]

Not applicable

Mass Shift

M+2

Not applicable

SMILES String

CCO--INVALID-LINK----
INVALID-LINK--OCC

CCOC(=0)C(=0)0CCJ5]

InChl Key

WYACBZDAHNBPPB-
MPOCSFTDSA-N

WYACBZDAHNBPPB-
UHFFFAOYSA-N[7]

Chemical Structure and Spectroscopic Analysis

The structure of Diethyl oxalate-3C: is identical to its unlabeled form, with the exception of the
two 13C atoms at the carbonyl positions. This isotopic substitution is the basis for its use in
spectroscopic techniques for tracing and quantification.

Characterization of Diethyl oxalate-13C: is primarily achieved through Nuclear Magnetic
Resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR is used to confirm the
incorporation of the 13C isotope at the oxalate carbons.[1] While specific spectral data for the
labeled compound is not readily available in the public domain, the spectrum would show a
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strong signal for the carbonyl carbons, with coupling patterns that would be absent in the
unlabeled compound. The proton NMR (*H NMR) spectrum is expected to be very similar to
the unlabeled compound.

e Mass Spectrometry (MS): Mass spectrometry is a key technique to verify the isotopic purity
of Diethyl oxalate-13C2.[1] The molecular ion peak will be observed at m/z = 148, which is two
mass units higher than the unlabeled compound (m/z = 146). The fragmentation pattern is
expected to be similar to the unlabeled compound, with fragments containing the 13C atoms
showing a corresponding mass shift.

« Infrared (IR) Spectroscopy: Fourier-transform infrared (FTIR) spectroscopy can be used as
an orthogonal analytical technique.[1] The stretching frequency of the C=0 bonds will be
slightly shifted to a lower wavenumber in the 13C labeled compound compared to the
unlabeled compound due to the heavier isotope.

Experimental Protocols: Synthesis of Diethyl
Oxalate-*3C:2

The most common method for synthesizing Diethyl oxalate-3C: is the acid-catalyzed
esterification of 13C-labeled oxalic acid with ethanol.[1]

Objective: To synthesize Diethyl oxalate-13C: via Fischer esterification of 13C2-oxalic acid and
ethanol.

Materials:

13C2-Oxalic acid (dihydrate or anhydrous)

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

A suitable solvent for azeotropic water removal (e.g., benzene or toluene)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate
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e Deionized water

Equipment:

e Round-bottom flask

o Dean-Stark apparatus or a similar setup for water removal
» Reflux condenser

 Stirring apparatus (magnetic stirrer and stir bar)

e Heating mantle

e Separatory funnel

« Distillation apparatus for vacuum distillation

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a stirrer, reflux condenser, and a
Dean-Stark trap, combine 3Cz-oxalic acid, a molar excess of anhydrous ethanol (a 1:4 molar
ratio of oxalic acid to ethanol is often used), and the azeotropic solvent (e.g., toluene).[1][6]

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction
mixture while stirring.[1]

e Reaction: Heat the mixture to reflux (typically 68-70 °C if using benzene).[6] The water
produced during the esterification will be removed azeotropically and collected in the Dean-
Stark trap. Continue the reaction until no more water is collected, indicating the reaction is
complete.[6]

o Workup:
o Cool the reaction mixture to room temperature.

o Carefully wash the mixture with water, followed by a saturated sodium bicarbonate
solution to neutralize the acidic catalyst, and then again with water.[6]
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o Separate the organic layer using a separatory funnel.

o Dry the organic layer over anhydrous sodium sulfate.[6]

 Purification:
o Filter off the drying agent.
o Remove the solvent by distillation.

o Purify the crude Diethyl oxalate-13C2 by vacuum distillation.[1] Collect the fraction at the
appropriate boiling point and pressure (e.g., 103 °C at 6 kPa).[6]

o Characterization: Confirm the identity and purity of the final product using NMR, MS, and GC
or HPLC.[1]

Applications in Research and Development

The primary utility of Diethyl oxalate-13C: lies in its application as an isotopic tracer.[1] The
presence of the stable, heavy 13C isotope allows researchers to follow the fate of the oxalate
moiety through complex chemical and biological systems without the need for radioactive
materials.

Elucidation of Metabolic Pathways

Diethyl oxalate-13C: is instrumental in metabolic studies, particularly for tracing biochemical
pathways.[1] By introducing the labeled compound into a biological system, researchers can
track its metabolism and identify downstream metabolites using mass spectrometry and NMR.
This is crucial for understanding both normal physiological processes and the metabolic
dysregulation that occurs in disease states.

For example, 13C-labeled oxalate is used to study the kinetics of glyoxylate metabolism.[1] By
administering 13Cz-oxalate, researchers can quantify its conversion to other metabolites and
understand the contribution of different precursors to the oxalate pool.
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Caption: Workflow for tracing metabolic pathways using Diethyl Oxalate-13C..

Investigation of Reaction Mechanisms

In synthetic chemistry, Diethyl oxalate-13Cz serves as a powerful tool for dissecting reaction
mechanisms.[1] By tracking the position of the 13C label in the products of a reaction, chemists
can gain insights into bond-forming and bond-breaking steps, identify intermediates, and
validate proposed mechanistic pathways.[1] This is particularly valuable in the study of complex
organic reactions, such as carbon-carbon bond formation.[1]
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Caption: Logical flow for investigating reaction mechanisms with Diethyl Oxalate-3C-.

Conclusion

Diethyl oxalate-13C: is a versatile and powerful tool for researchers in chemistry, biochemistry,
and drug development. Its well-defined chemical and physical properties, coupled with the
precision afforded by its isotopic label, enable detailed investigations into complex biological
and chemical systems. The methodologies outlined in this guide provide a framework for its
synthesis and application, underscoring its importance in advancing our understanding of
metabolic pathways and reaction mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to Diethyl Oxalate-13Cz: Properties,
Structure, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033084+#diethyl-oxalate-13c2-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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